Cas no 43019-55-2 ((3-methoxyprop-1-yn-1-yl)trimethylsilane)

(3-Methoxyprop-1-yn-1-yl)trimethylsilane is a versatile organosilicon compound featuring a terminal alkyne group protected by a trimethylsilyl (TMS) moiety and a methoxy substituent at the γ-position. This structure enhances stability while allowing selective deprotection for further functionalization, making it valuable in organic synthesis, particularly in Sonogashira couplings and click chemistry applications. The TMS group facilitates handling and storage by mitigating alkyne reactivity, while the methoxy group offers additional synthetic flexibility. Its compatibility with a range of reaction conditions and intermediates makes it a useful building block for pharmaceuticals, agrochemicals, and advanced materials. The compound is typically handled under inert conditions to preserve its integrity.

(3-methoxyprop-1-yn-1-yl)trimethylsilane structure

43019-55-2 structure

Product Name:(3-methoxyprop-1-yn-1-yl)trimethylsilane

CAS No:43019-55-2

MF:C₇H₁₄OSi

MW:142.270963191986

MDL:MFCD28361070

CID:2638751

PubChem ID:10034729

Update Time:2025-05-22

(3-methoxyprop-1-yn-1-yl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

- (3-methoxyprop-1-yn-1-yl)trimethylsilane
- 3-trimethylsilylpropargyl methyl ether
- CIJYVJDLABJUCX-UHFFFAOYSA-N
- Trimethyl(3-methoxy-1-propynyl)silane
- (3-methoxy-1-propynyl)-trimethylsilane
- MDL： MFCD28361070
- Inchi： 1S/C7H14OSi/c1-8-6-5-7-9(2,3)4/h6H2,1-4H3
- InChI Key： CIJYVJDLABJUCX-UHFFFAOYSA-N
- SMILES： [Si](C#CCOC)(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 132
Topological Polar Surface Area: 9.2

(3-methoxyprop-1-yn-1-yl)trimethylsilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M228065-25mg	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2		25mg	$ 70.00	2022-06-04
TRC	M228065-50mg	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2		50mg	$ 95.00	2022-06-04
TRC	M228065-250mg	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2		250mg	$ 365.00	2022-06-04
Enamine	EN300-343703-0.05g	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2	95%	0.05g	$101.0	2023-09-03
Enamine	EN300-343703-0.1g	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2	95%	0.1g	$152.0	2023-09-03
Enamine	EN300-343703-0.25g	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2	95%	0.25g	$216.0	2023-09-03
Enamine	EN300-343703-0.5g	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2	95%	0.5g	$407.0	2023-09-03
Enamine	EN300-343703-1.0g	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2	95%	1g	$0.0	2023-06-07
Enamine	EN300-343703-2.5g	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2	95%	2.5g	$1034.0	2023-09-03
Enamine	EN300-343703-5.0g	(3-methoxyprop-1-yn-1-yl)trimethylsilane	43019-55-2	95%	5.0g	$1530.0	2023-02-22